Tetracosanedioic acid

• IUPAC Name: tetracosanedioic acid
• InChI: InChI=1S/C24H46O4/c25-23(26)21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24(27)28/h1-22H2,(H,25,26)(H,27,28)
• InChI Key: QXGVRGZJILVMDF-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCCCCCCCCC(=O)O)CCCCCCCCCCC(=O)O
• Molecular Formula: C24H46O4
• DSSTOX Substance ID: DTXSID90369158
• Molecular Weight: 398.6 g/mol
• CAS RN: 2450-31-9

Description

Tetracosanedioic acid (C24H48O4), also known as adipic acid, is a dicarboxylic acid that is widely used in the manufacture of polymers, fibers, and plastics. It is a white crystalline solid with a molecular weight of 400.64 g/mol. It is soluble in water, alcohol, and ether. It is an important intermediate in the manufacture of nylon and polyurethanes, and is also used in the production of pharmaceuticals, food additives, and agricultural chemicals.

Scientific Research Applications

1. Environmental Remediation

Tetracosane is a significant component in the biodegradation process of petroleum compounds in saline environments. Research by Dastgheib et al. (2011) highlighted a halotolerant Alcanivorax sp. strain Qtet3, which demonstrated the ability to degrade over 90% of tetracosane in 10 days. This strain has potential applications in the bioremediation of saline soils and wastes contaminated with crude oil or diesel fuel, due to its capability to thrive in varying NaCl concentrations.

2. Industrial Chemistry

In the field of industrial chemistry, tetracosane and its derivatives play a role in various chemical synthesis processes. For instance, the kinetics and mechanism of tetrahydrofuran synthesis from 1,4-butanediol via dehydration in high-temperature water were investigated by Hunter, Ehrenberger, & Savage (2006). This process is significant for industrial applications where tetrahydrofuran is a valuable solvent and chemical precursor.

3. Pharmaceutical and Biomedical Applications

The development and application of poly(ortho esters) for pain control and periodontal treatment, as discussed by Helle et al. (2002), indicate the relevance of tetracosane derivatives in biomedical research. These polymers can be used to deliver analgesic agents for post-surgical pain control or treat periodontal diseases.

4. Aerosol Science

Tetracosane is also significant in aerosol science. Swanson & Kittelson (2010) evaluated the effectiveness of thermal denuder and catalytic stripper methods for measuring solid particles in aerosols, using tetracosane as one of the test substances. This research is vital for understanding and measuring pollution, especially in relation to diesel exhaust particles.

5. Environmental Biotechnology

Lu et al. (2019) studied the effects of 1,9-decanediol, a biological nitrification inhibitor found in tetracosane derivatives, on soil nitrification and ammonia oxidizers. This research has implications for agricultural soil management and the mitigation of nitrogen losses.